Cas no 2171421-02-4 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid
• CAS No: 2171421-02-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6428076
• PubChem ID: 165803123
• Update Time: 2025-11-06

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid
• EN300-1472879
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
• 2171421-02-4

• Inchi： 1S/C27H34N2O5/c1-3-9-19(16-25(30)28-18(4-2)14-15-26(31)32)29-27(33)34-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,3-4,9,14-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t18?,19-/m0/s1
• InChI Key： XZBWKOZBEBEKDI-GGYWPGCISA-N
• SMILES： O(C(N[C@@H](CCC)CC(NC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid

Comprehensive Overview of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid (CAS No. 2171421-02-4)

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid (CAS No. 2171421-02-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique hexanoic acid backbone coupled with an Fmoc-protected amine group, making it a critical building block for researchers in pharmaceutical development and biomaterials engineering. Its structural versatility allows for precise modifications in drug delivery systems and proteomics studies, aligning with current trends in personalized medicine and targeted therapeutics.

The growing demand for high-purity peptide intermediates has placed compounds like 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid at the forefront of biochemical research. Recent advancements in solid-phase peptide synthesis (SPPS) have highlighted its role in creating complex peptide architectures, particularly for cancer immunotherapy and enzyme mimetics. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171421-02-4 solubility," reflecting its relevance in optimizing reaction yields and solvent compatibility.

From a synthetic chemistry perspective, this compound's stereochemical purity (3S configuration) ensures minimal epimerization during peptide chain elongation, a key concern for labs focusing on GMP-compliant production. Its carboxylic acid terminus also enables seamless integration with resin-based platforms, addressing common queries like "how to improve Fmoc deprotection efficiency" or "best practices for hydrophobic peptide handling." These features make it indispensable for developing next-generation biologics.

In biophysical studies, CAS 2171421-02-4 demonstrates exceptional utility in surface functionalization for biosensors and microarray technologies. The fluorenylmethyloxycarbonyl (Fmoc) group provides UV-detectable properties, facilitating real-time monitoring during automated synthesis—a topic trending in lab automation forums. Furthermore, its compatibility with green chemistry principles (e.g., reduced DMF usage) responds to industry demands for sustainable peptide manufacturing.

Quality control protocols for 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid emphasize HPLC-MS validation and chiral purity analysis, critical for meeting regulatory standards in therapeutic peptide production. Emerging discussions about "alternatives to traditional coupling reagents" often reference this compound's optimized activation kinetics, showcasing its role in advancing energy-efficient synthesis methods.

The compound's amphiphilic nature also sparks interest in nanocarrier design, particularly for hydrophobic drug encapsulation. Recent publications exploring "peptide-based self-assembly" frequently cite derivatives of CAS 2171421-02-4 as templates for stimuli-responsive materials. This aligns with the broader scientific community's focus on smart drug delivery systems capable of pH-triggered release or enzyme-specific targeting.

For academic laboratories and industrial R&D teams, proper storage of Fmoc-protected hexanoic acid derivatives remains a frequent inquiry. Best practices recommend argon-blanketed containers at -20°C to preserve the compound's hydrolytic stability—a detail often overlooked in peptide handbook guidelines but crucial for maintaining batch-to-batch consistency in long-term projects.